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Compound of Interest

Compound Name: Polypectate sodium

Cat. No.: B594367 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and relevant experimental protocols for sodium polypectate.

Core Chemical Structure
Sodium polypectate, also known as sodium polygalacturonate, is the sodium salt of pectic acid.

It is a linear polysaccharide derived from the de-esterification of pectin, a major component of

the primary cell walls of terrestrial plants.[1] The fundamental structure of sodium polypectate

consists of repeating monomeric units of D-galacturonic acid linked together by α-(1→4)

glycosidic bonds.[2] The carboxyl groups of the galacturonic acid residues are neutralized with

sodium ions.

The basic repeating unit is an α-D-galacturonic acid residue. These units are linked in a linear

fashion, forming a homopolymer. The IUPAC name for a representative trimer is sodium;

(2S,3R,4S,5R,6S)-6-[(2S,3R,4R,5R,6S)-2-carboxylato-6-[(2S,3R,4R,5R,6S)-2-carboxylato-

4,5,6-trihydroxyoxan-3-yl]oxy-4,5-dihydroxyoxan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylate.

[3][4]

Caption: Simplified representation of the linear α-(1→4)-linked D-galacturonic acid sodium salt

units in sodium polypectate.

Physicochemical Properties
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The properties of sodium polypectate can vary depending on the source and preparation

method. Key quantitative parameters are summarized below.

Property Value Reference

Molecular Weight

A peak molecular weight of

250 kDa has been reported for

a commercial product. The

molecular weight of a trimer is

566.35 g/mol .

[4][5]

Degree of Polymerization (DP)
Varies; can be determined

from the molecular weight.
[6]

Degree of Esterification (DE) < 5% [3]

Biological Source Typically citrus fruit or apples. [1][7]

Appearance White to light brown powder.

Solubility
10 mg/mL in water, resulting in

a hazy to turbid solution.

Experimental Protocols
Determination of Degree of Esterification (DE) by
Titration
This method quantifies the free and esterified carboxyl groups.

Materials:

Sodium polypectate sample

0.1 M Sodium Hydroxide (NaOH)

0.1 M Hydrochloric Acid (HCl)

Phenolphthalein indicator

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.alfa-chemistry.com/product/sodium-polypectate-cas-9049-37-0-294083.html
https://www.chemwhat.com/sodium-polypectate-cas-9049-37-0/
https://eureka.patsnap.com/patent-CN112683888A
https://pubchem.ncbi.nlm.nih.gov/compound/Polygalacturonic-Acid-Sodium-Salt
https://www.scientificlabs.ie/product/bioreagents/P3850-25G
https://www.apsnet.org/publications/plantdisease/backissues/Documents/1980Articles/PlantDisease64n12_1086.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Deionized water

Procedure:

Dissolution: Accurately weigh approximately 500 mg of sodium polypectate and dissolve it in

100 mL of deionized water with stirring.

Titration of Free Carboxyl Groups (V1): Add a few drops of phenolphthalein to the solution

and titrate with 0.1 M NaOH until a persistent faint pink color is observed (pH ~8.2). Record

the volume of NaOH used as V1.

Saponification: To the neutralized solution, add 20 mL of 0.5 M NaOH and stir for 2 hours at

room temperature to saponify the ester groups.

Back Titration (V2): Add 20 mL of 0.5 M HCl to neutralize the excess NaOH. Titrate the

excess HCl with 0.1 M NaOH until the faint pink endpoint is reached. Record the volume of

NaOH used as V2.

Calculation: The degree of esterification is calculated using the following formula: DE (%) =

[V2 / (V1 + V2)] x 100

Determination of Degree of Esterification (DE) by FTIR
Spectroscopy
This method relies on the differential absorption of infrared light by esterified and free carboxyl

groups.

Materials:

Sodium polypectate sample

Potassium bromide (KBr) for pellet preparation

FTIR spectrometer

Procedure:
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Sample Preparation: Prepare a KBr pellet containing a known concentration of the dried

sodium polypectate sample.

FTIR Analysis: Acquire the FTIR spectrum of the sample over the range of 4000-400 cm⁻¹.

Data Analysis: Identify the absorbance peaks corresponding to the esterified carboxyl groups

(around 1745 cm⁻¹) and the free carboxylate groups (around 1630 cm⁻¹).

Calculation: The degree of esterification can be estimated by the ratio of the areas of these

two peaks. A calibration curve prepared with standards of known DE is required for accurate

quantification.

Application in Fungal Research: Induction of
Polygalacturonase
Sodium polypectate is widely used as a carbon source and an inducer of polygalacturonase

enzymes in fungal cultures.[1][8] The degradation of pectin in the plant cell wall by fungal

polygalacturonases is a key step in pathogenesis for many phytopathogenic fungi. The

presence of pectin or its derivatives, like sodium polypectate, in the growth medium triggers the

expression of polygalacturonase genes in the fungus.
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Simplified Signaling for Polygalacturonase Induction
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Caption: Proposed pathway for the induction of polygalacturonase synthesis in fungi by sodium

polypectate.

Experimental Workflow: Polygalacturonase Induction
and Activity Assay
The following workflow outlines the steps to induce and measure polygalacturonase activity in

a fungal culture using sodium polypectate as the substrate.
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Workflow for Polygalacturonase Induction and Assay
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Caption: A step-by-step workflow for the induction and subsequent activity measurement of

polygalacturonase from a fungal culture.

Protocol for Polygalacturonase Activity Assay (DNS Method):

This assay measures the release of reducing sugars from the enzymatic hydrolysis of

polygalacturonic acid.[9]

Materials:

Crude enzyme extract (culture supernatant)

1% (w/v) Polygalacturonic acid in 0.05 M sodium acetate buffer (pH 5.0)

Dinitrosalicylic acid (DNS) reagent

D-galacturonic acid standard solutions

Spectrophotometer

Procedure:

Reaction Setup: In a test tube, combine 0.5 mL of the crude enzyme extract with 1.0 mL of

the 1% polygalacturonic acid substrate solution.

Incubation: Incubate the reaction mixture at 45°C for a defined period (e.g., 60 minutes).

Stopping the Reaction and Color Development: Add 1.5 mL of DNS reagent to stop the

reaction and incubate in a boiling water bath for 5-15 minutes to allow for color development.

Measurement: Cool the tubes to room temperature and measure the absorbance at 540 nm

using a spectrophotometer.

Quantification: Determine the amount of reducing sugars released by comparing the

absorbance to a standard curve prepared with known concentrations of D-galacturonic acid.

One unit of polygalacturonase activity is typically defined as the amount of enzyme that

releases 1 µmol of galacturonic acid per minute under the specified assay conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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